Cas no 1912445-95-4 (4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide)

• Product Name: 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide
• CAS No: 1912445-95-4
• MF: C₁₁H₁₀BrFN₂O
• MW: 285.1123
• MDL: MFCD31649092
• CID: 4741091
• PubChem ID: 121293915
• Update Time: 2025-05-28

4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide
• DUEDAXAIFPJZLS-UHFFFAOYSA-N
• BS-42762
• MFCD31649092
• 1H-Indole-7-carboxamide, 4-bromo-5-fluoro-2,3-dimethyl-
• 1912445-95-4
• PB41563
• P20179
• SCHEMBL17699709
• DB-412399
• 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide

• MDL： MFCD31649092
• Inchi： 1S/C11H10BrFN2O/c1-4-5(2)15-10-6(11(14)16)3-7(13)9(12)8(4)10/h3,15H,1-2H3,(H2,14,16)
• InChI Key： DUEDAXAIFPJZLS-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C(C(N([H])[H])=O)C2=C1C(C([H])([H])[H])=C(C([H])([H])[H])N2[H])F

Computed Properties

• Exact Mass: 283.99605g/mol
• Monoisotopic Mass: 283.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• Molecular Weight: 285.11g/mol
• XLogP3: 2.5

Additional information on 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide

Comprehensive Analysis of 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide (CAS No. 1912445-95-4)

4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide (CAS No. 1912445-95-4) is a highly specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated indoles, which are known for their diverse biological activities and applications in drug discovery. The presence of both bromo and fluoro substituents, along with the carboxamide functional group, makes this molecule a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for fluorinated indole derivatives has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide as a potential scaffold for developing novel therapeutic agents. Its unique structural features make it suitable for targeting various enzymes and receptors involved in inflammatory and neurological disorders, which are among the most searched topics in pharmaceutical research today.

The synthesis of 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide typically involves multi-step organic reactions, including halogenation, amidation, and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve the yield and purity of this compound. These methods align with the current trends in green chemistry, a hot topic among researchers aiming to reduce environmental impact while maintaining efficiency.

From an analytical perspective, 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide can be characterized using state-of-the-art techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure accurate identification and quantification, addressing the growing need for quality control in fine chemical production. The compound's stability under various conditions is also a subject of ongoing investigation, as stability data is crucial for formulation development.

In the context of drug discovery, indole-based compounds like 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide are being studied for their potential as kinase inhibitors, GPCR modulators, and antimicrobial agents. The fluorine atom at the 5-position is particularly noteworthy, as fluorination often improves membrane permeability and target binding affinity - key considerations in modern drug design. This aligns with frequent searches for "fluorine in drug design" and "improving drug bioavailability," reflecting the compound's relevance to current pharmaceutical challenges.

The agrochemical industry has also shown interest in 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide derivatives as potential plant growth regulators or pest control agents. The indole core structure is known to interact with various biological systems in plants, making it a valuable template for developing new crop protection solutions. This application connects with trending topics in sustainable agriculture and food security, which dominate environmental science discussions.

From a commercial perspective, the global market for specialty indole compounds is expected to grow significantly in the coming years, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide represents an important building block in this market, with potential applications extending to materials science and chemical biology. Its versatility makes it a compound worth watching in the fine chemicals industry.

Future research directions for 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide may include structure-activity relationship (SAR) studies to optimize its biological properties, development of more efficient synthetic routes, and exploration of novel formulations. These areas correspond to frequently asked questions in chemical research forums about "improving compound efficacy" and "cost-effective synthesis methods," indicating the compound's alignment with industry needs and researcher inquiries.

In conclusion, 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide (CAS No. 1912445-95-4) stands as a compelling example of how strategic molecular design can yield compounds with significant potential across multiple scientific disciplines. Its combination of halogen atoms and functional groups creates opportunities for innovation in drug development, agricultural chemistry, and beyond, making it a noteworthy subject for both academic and industrial research communities.